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The primary data comes from a 2019 study that investigated the use of topical oral 1-Tetradecanol for

treating chronic periodontal disease in cats [1].

Study Type: Placebo-controlled, blinded clinical trial.

Test Substance: 1-Tetradecanol complex (1-TDC) at 525 mg per gel capsule per day.
Control: Placebo (Olive oil, 0.25 ml per gel capsule per day).

Treatment Duration: 6 weeks [1].

The table below summarizes the key outcomes of this study, demonstrating both its efficacy and the absence

of reported adverse effects over the treatment period.

- . Findings in

Findings in 1-TDC . .
Parameter Placebo Group Safety & Efficacy Implications

Group (n=9)

(n=4)

General Safety No mortality or No mortality or Well-tolerated at 525 mg/day for 6

reported toxicity reported toxicity weeks in cats [1]
Pocket Depth Statistically No significant Indicates reversal of disease
(PPD) significant change progression [1]

reduction
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Findings in 1-TDC

Findings in

Parameter Placebo Group Safety & Efficacy Implications
Group (n=9)
(n=4)
Clinical Statistically No significant Demonstrates potential for tissue
Attachment Loss significant change regeneration [1]
(CAL) reduction
Gingival Index (GI)  Statistically No significant Confirms reduction in gingival
significant change inflammation [1]
reduction
Bleeding on Statistically No significant Indicates improved gingival health
Probing (BOP) significant change [1]
reduction

Tooth Mobility
(TM™MI)

No significant
change

No significant
change

Suggests limited effect on
established severe tissue
destruction [1]

Detailed Experimental Methodology

For researchers aiming to replicate or build upon this work, the study provides a clear and rigorous protocol.

1. Animal Model and Inclusion Criteria

¢ Subjects: 13 cats with pre-existing moderate-to-severe chronic periodontal disease from a research
colony.

e Baseline Health: All animals were free-housed and fed a regular diet (dry and canned food). A 4-
week washout period with no drugs was enforced prior to the study initiation [1].

2. Clinical Periodontal Evaluation Protocol All measurements were performed under general anesthesia by

a single examiner blinded to treatment groups. The assessment included [1]:

Probing Pocket Depth (PPD): Measured at six sites per tooth using a periodontal probe.
Gingival Index (GI): Scored from 0 (normal) to 3 (severe inflammation).

Clinical Attachment Level (CAL): Measured from the cementum-enamel junction.
Bleeding on Probing (BOP): Recorded as present or absent 15 seconds after probing.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10814267/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10814267/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10814267/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10814267/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10814267/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10814267/
https://www.smolecule.com/products/s562632?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

e Tooth Mobility Index (TMI): Classified from stages 0 to 3.
3. Dosing and Administration

e The contents of the gel capsule (either 525 mg 1-TDC or 0.25 ml olive oil) were squeezed into the
cat's mouth once daily for 6 weeks [1].

The workflow of this clinical study is summarized in the following diagram:
Start: 13 Cats with
Chronic Periodontal Disease

'

Baseline Full-Mouth
Periodontal Evaluation
(Under Anesthesia)

Test Group (n=9)
1-TDC, 525 mg/day

N\

Daily Oral Application
for 6 Weeks

:

Final Full-Mouth
Periodontal Evaluation
(Under Anesthesia, Blinded)

Click to download full resolution via product page
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Proposed Mechanism of Action & Research Context

The study hypothesizes that the therapeutic effect of 1-Tetradecanol is not due to direct antibacterial action,

but rather through the modulation of the host's inflammatory response [1].

¢ Role of Fatty Acids: 1-Tetradecanol is a monounsaturated fatty alcohol. Fatty acids and their
derivatives are precursors to powerful specialized pro-resolving mediators (SPMs), such as
lipoxins and resolvins [1].
e SPMs in Inflammation: These mediators actively stimulate the resolution of inflammation, contrary to
traditional anti-inflammatories that merely suppress it. They do this by [1]:
o Limiting the migration of neutrophils to the inflammation site.
o Modulating macrophage activity to clear cellular debris.
o Blocking the secretion of pro-inflammatory cytokines (e.g., IL-13, TNF-a).
¢ Previous Research: The rationale for using 1-TDC was supported by prior studies in a rabbit model
of periodontitis, where its topical application not only halted disease progression but also resulted in
new tissue and bone reformation [1].

Gaps in the Current Data and Future Directions

While the clinical study provides valuable insights, it has limitations from a toxicological perspective.

¢ Lack of Standard Toxicology Studies: The search results did not yield standard OECD guideline
studies (e.g., acute, subacute, subchronic toxicity) specifically for 1-Tetradecanol. For comparison,
other herbal extracts were tested in such models [2] [3], but similar data for 1-TDC is absent.
¢ Limited Scope of Available Study:
o The feline study was not primarily designed as a toxicological investigation.
o Specific hematological, biochemical, and histopathological data from vital organs were not

reported.
o The long-term toxicity and safety profile beyond 6 weeks remains unknown.

To advance the development of 1-Tetradecanol for human or veterinary use, future work should prioritize
standardized pre-clinical toxicology studies to formally establish its LD50, No Observed Adverse Effect
Level (NOAEL), and target organ toxicity, if any.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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